1-[1-(3-Fluorophenyl)piperidin-3-yl]-3-(1-hydroxybutan-2-yl)urea

• IUPAC Name: 1-[1-(3-fluorophenyl)piperidin-3-yl]-3-(1-hydroxybutan-2-yl)urea
• InChI: InChI=1S/C16H24FN3O2/c1-2-13(11-21)18-16(22)19-14-6-4-8-20(10-14)15-7-3-5-12(17)9-15/h3,5,7,9,13-14,21H,2,4,6,8,10-11H2,1H3,(H2,18,19,22)
• InChI Key: MXXMWWUINJEGEH-UHFFFAOYSA-N
• Canonical SMILES: CCC(CO)NC(=O)NC1CCCN(C1)C2=CC(=CC=C2)F
• Molecular Formula: C16H24FN3O2
• Molecular Weight: 309.38 g/mol

Description

1-[1-(3-Fluorophenyl)piperidin-3-yl]-3-(1-hydroxybutan-2-yl)urea, also known as FPBU, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. FPBU is a urea derivative that acts as a selective dopamine D3 receptor antagonist, which makes it a promising candidate for the treatment of various neuropsychiatric disorders.

Mechanism of Action

1-[1-(3-Fluorophenyl)piperidin-3-yl]-3-(1-hydroxybutan-2-yl)urea acts as a selective dopamine D3 receptor antagonist, which makes it a promising candidate for the treatment of various neuropsychiatric disorders. The dopamine D3 receptor is involved in the regulation of reward and motivation, and its dysfunction has been implicated in the development of addiction and other neuropsychiatric disorders.
Biochemical and physiological effects:
This compound has been shown to have a number of biochemical and physiological effects, including reducing drug-seeking behavior, improving cognitive function, and protecting dopaminergic neurons. This compound has also been shown to modulate the release of dopamine in the brain, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[1-(3-Fluorophenyl)piperidin-3-yl]-3-(1-hydroxybutan-2-yl)urea in lab experiments is its high selectivity for the dopamine D3 receptor, which allows for more targeted studies of the receptor's function. However, one limitation of using this compound is its relatively low potency, which may require higher concentrations of the compound to achieve therapeutic effects.

Future Directions

There are several potential future directions for research on 1-[1-(3-Fluorophenyl)piperidin-3-yl]-3-(1-hydroxybutan-2-yl)urea. One area of interest is the development of more potent analogs of this compound that may have greater therapeutic efficacy. Additionally, further studies are needed to fully understand the mechanisms underlying this compound's therapeutic effects, as well as its potential side effects and limitations. Finally, clinical trials are needed to determine the safety and efficacy of this compound in humans, which may pave the way for its use as a therapeutic agent in the treatment of neuropsychiatric disorders.

Synthesis Methods

The synthesis of 1-[1-(3-Fluorophenyl)piperidin-3-yl]-3-(1-hydroxybutan-2-yl)urea involves the reaction of 3-fluorophenylpiperidine with 1-hydroxybutan-2-one to form the intermediate 1-(3-fluorophenyl)piperidin-3-ol. This intermediate is then treated with phosgene and a suitable amine to form this compound.

Scientific Research Applications

1-[1-(3-Fluorophenyl)piperidin-3-yl]-3-(1-hydroxybutan-2-yl)urea has been studied extensively for its potential therapeutic applications in various neuropsychiatric disorders, including drug addiction, schizophrenia, and Parkinson's disease. This compound has been shown to reduce drug-seeking behavior in animal models of addiction, suggesting its potential as a treatment for drug addiction. Additionally, this compound has been shown to improve cognitive function in animal models of schizophrenia, and to protect dopaminergic neurons in animal models of Parkinson's disease.